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Compound of Interest

Compound Name: 2-Aminopimelic acid

Cat. No.: B556008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-aminopimelic acid, a non-

proteinogenic amino acid with significant implications in antibacterial drug discovery and plant

biology. This document details its physicochemical properties, outlines key experimental

protocols for its use in research, and illustrates its role in relevant biochemical pathways.

Core Molecular and Physicochemical Properties
2-Aminopimelic acid, systematically known as 2-aminoheptanedioic acid, is an alpha-amino

acid that plays a role as a bacterial metabolite and is a component of the cell wall

peptidoglycan in some bacteria.[1][2] Its structure and properties are foundational to its

biological functions and applications in research.
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Property Value Reference

Molecular Formula C₇H₁₃NO₄ [1][2][3][4][5][6]

Molecular Weight 175.18 g/mol [1][2][3][5][6][7][8]

IUPAC Name 2-aminoheptanedioic acid [1][2]

CAS Number 627-76-9 (for DL form) [1][2]

Melting Point 215-216 °C [7]

Boiling Point 378.5 ± 37.0 °C at 760 mmHg [7]

Density 1.3 ± 0.1 g/cm³ [7]

XLogP3 -2.6 [2][5]

Flash Point 182.7 ± 26.5 °C [7]

Refractive Index 1.510 [7]

Role in Diaminopimelic Acid (DAP) Biosynthesis
Pathway
2-Aminopimelic acid is structurally related to key intermediates in the diaminopimelic acid

(DAP) biosynthesis pathway. This pathway is essential for most bacteria for the synthesis of L-

lysine and for the formation of peptidoglycan in their cell walls.[4][9] As this pathway is absent

in mammals, it represents a prime target for the development of novel antibacterial agents. L-2-
aminopimelic acid can act as a substrate for succinyl-CoA:tetrahydrodipicolinate-N-

succinyltransferase, a key enzyme in the succinylase variant of the DAP pathway, leading to

the inhibition of DAP production.[10]
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Start: Fmoc-L-Ala-Wang Resin

1. Resin Swelling
(DMF)

2. Fmoc Deprotection
(20% Piperidine/DMF)

3. Coupling
(Fmoc-Apm(OtBu)-OH, HBTU, DIPEA)

4. Washing

5. Cleavage & Deprotection
(TFA/TIS/H2O)

6. Purification
(RP-HPLC)

7. Characterization
(MS, HPLC)

End: Purified Dipeptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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